3,3-Difluoro-4-methoxypyrrolidine hydrochloride

• IUPAC Name: 3,3-difluoro-4-methoxypyrrolidine;hydrochloride
• InChI: InChI=1S/C5H9F2NO.ClH/c1-9-4-2-8-3-5(4,6)7;/h4,8H,2-3H2,1H3;1H
• InChI Key: ZAEGBCHRLKXDSD-UHFFFAOYSA-N
• Canonical SMILES: COC1CNCC1(F)F.Cl
• Molecular Formula: C5H10ClF2NO
• Molecular Weight: 173.59 g/mol

Description

3,3-Difluoro-4-methoxypyrrolidine hydrochloride is a chemical compound with the molecular formula C5H10ClF2NO. It has a molecular weight of 173.59. This compound is typically available in solid form.

Scientific Research Applications

Synthetic Applications

• Synthons for Medicinal Chemistry : 4-Fluoropyrrolidine derivatives have significant applications in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. N-Protected (2S,4S)-4-fluoropyrrolidine-2-carbonyl fluorides, synthesized through double fluorination, serve as valuable synthons for developing various intermediates. These intermediates include carboxamides, Weinreb amide, carboxylate methyl esters, and carbonitriles. The methodology highlights the utility of fluorinated pyrrolidines in reducing synthetic steps for medicinal applications (Singh & Umemoto, 2011).

Analytical Chemistry

• Fluorescence Probes Development : Research on 4,4-Difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY) derivatives, including those with methoxy substitutions, revealed improved aqueous solubility and electrochemical properties without altering absorbance and fluorescence. These findings are crucial for developing novel fluorescence probes based on the intramolecular photoinduced electron transfer mechanism, highlighting the role of fluorinated and methoxylated derivatives in analytical chemistry (Gabe et al., 2006).

Electrochemistry

• Microfluidic Electrolysis : A study on microfluidic electrolysis for the methoxylation of N-formylpyrrolidine demonstrated that high conversions could be achieved in a single pass through the cell, underscoring the potential of fluorinated pyrrolidines in facilitating electrochemical synthesis processes (Kuleshova et al., 2011).

Safety and Hazards

The safety data for 3,3-Difluoro-4-methoxypyrrolidine hydrochloride indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). It’s recommended to handle this compound with appropriate personal protective equipment and follow standard laboratory safety procedures.